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Compound of Interest

Compound Name: 6-Chloro-1-indanone

Cat. No.: B079716

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for 6-Chloro-1-indanone, including operational and disposal plans, to ensure a
secure laboratory environment.

Chemical Profile and Hazards

6-Chloro-1-indanone is a chlorinated indanone compound often used as a pharmaceutical
intermediate in various research and development applications.[1][2] It is a solid, typically a
white to off-white powder, that is stable under normal conditions.[1] However, it is classified as
a hazardous substance, and proper precautions must be taken to avoid exposure.

The primary hazards associated with 6-Chloro-1-indanone are:

Acute Oral Toxicity: Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation upon contact.[3][4]

Eye Irritation: Causes serious eye irritation.[3][4]

Respiratory Irritation: May cause respiratory tract irritation if inhaled.[5]

It is crucial to handle this compound with care, utilizing appropriate personal protective
equipment and adhering to safe laboratory practices.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the recommended PPE for handling 6-Chloro-1-indanone.

Protection Type

Recommended Equipment

Specifications and Use

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles should meet EN 166
or OSHA 29 CFR 1910.133
standards.[3][4] A face shield
should be worn over goggles,
particularly when there is a risk

of splashing.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves
for tears or punctures before
use and change them

immediately if contaminated.[3]

Body Protection

Flame-Resistant Laboratory
Coat

A fully buttoned lab coat
provides a barrier against
splashes. Wear appropriate
protective clothing to prevent

skin exposure.[3][4]

Respiratory Protection

Fume Hood or Respirator

All handling of this compound
should be conducted in a
chemical fume hood.[5] If a
fume hood is not available, a
NIOSH/MSHA approved
respirator should be used.[3][5]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is essential for the safe handling of 6-Chloro-1-

indanone.

1. Preparation and Inspection:
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o Ensure the chemical fume hood is operational and the sash is at the appropriate height.
 Inspect all PPE for integrity before donning.

» Confirm that an emergency eyewash station and safety shower are accessible and
operational.[3][4]

o Prepare all necessary equipment and reagents before handling the compound.
2. Chemical Handling:

e Conduct all weighing and transferring of 6-Chloro-1-indanone within a chemical fume hood
to avoid the formation of dust and aerosols.[5]

e Use compatible tools and containers to prevent reactions.

o Keep containers tightly closed when not in use.[4]

e Avoid contact with skin and eyes.[4][5]

3. Storage:

e Store 6-Chloro-1-indanone in a cool, dry, and well-ventilated area.[4]
o Keep the container tightly closed and protected from direct sunlight.[4]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[3][4]

Emergency and First Aid Procedures

In case of accidental exposure, immediate action is critical.
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Exposure Type First Aid Measures

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes.[3][4]

Seek immediate medical attention.

Wash off immediately with soap and plenty of
i water while removing all contaminated clothing
Skin Contact _ o
and shoes.[3][4] Get medical attention if irritation

develops or persists.[5]

Remove to fresh air.[3][4] If not breathing, give

artificial respiration. If breathing is difficult, give

Inhalation ) o
oxygen. Get medical aid if a cough or other
symptoms appeatr.[5]
Clean mouth with water and drink plenty of
) water afterwards.[6] Do NOT induce vomiting.[5]
Ingestion

Call a physician or poison control center

immediately.

Disposal Plan

Proper disposal of 6-Chloro-1-indanone and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of surplus and non-recyclable 6-Chloro-1-indanone through a
licensed disposal company.[7] All chemical waste must be in appropriate, compatible, and
tightly sealed containers labeled as "HAZARDOUS WASTE".[7]

o Contaminated Materials: Any materials contaminated with 6-Chloro-1-indanone, such as
gloves, filter paper, and empty containers, should be treated as hazardous waste and
disposed of accordingly.

o Container Disposal: Do not reuse empty containers. Dispose of them as unused product in
accordance with local regulations.
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Experimental Workflow for Handling 6-Chloro-1-
indanone

The following diagram illustrates the standard workflow for safely handling 6-Chloro-1-

indanone in a laboratory setting.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b079716?utm_src=pdf-body
https://www.benchchem.com/product/b079716?utm_src=pdf-body
https://www.benchchem.com/product/b079716?utm_src=pdf-body
https://www.benchchem.com/product/b079716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Gerify Fume Hood OperatiorD

Inspect and Don PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Locate Emergency Equipment
(Eyewash, Safety Shower)

Proceed to Handling

Handling (in|Fume Hood)
A4
Weigh and Transfer
6-Chloro-1-indanone

Gerform Experimental Procedura

[Close Container Tightly

N\

Aceed to CleanuNStoring Remainder
Cleanup and Disposal’/ \ Storage

G)econtaminate Work Area (Store in Cool, Dry, Well-Ventilated Area

/ '

CDispose of Contaminated PPE and Materials]

in Hazardous Waste

[Wash Hands Thoroughla

Click to download full resolution via product page

[Protect from Light and Incompatible Materials]

Caption: Workflow for Safe Handling of 6-Chloro-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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